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Storage & Handling Specifications

The table below summarizes the key quantitative data for isobutyl salicylate's storage and stability [1] [2].

Parameter Specification / Condition
Source /
Notes

Recommended Storage
Temperature

Room temperature; recommended in a cool and

dark place, <15°C

[2]

Physical State (at 20°C) Liquid [1] [2]

Appearance Colorless to pale yellow / almost colorless clear
liquid

[1] [2]

Boiling Point 259 °C / 267 °C [2] [1]

Flash Point 121 °C / 230 °F (approx. 110 °C) [2] [1]

Stability Stable at normal temperatures and pressures [1]

Storage Condition Keep container tightly closed [1] [2]
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Parameter Specification / Condition
Source /
Notes

Density 1.064 g/mL at 25 °C [1]

Refractive Index n20/D 1.509 [1]

Chemical Identity & Hazards

IUPAC Name: 2-Methylpropyl 2-hydroxybenzoate [1]

CAS RN: 87-19-4 [1] [2] [3]
Molecular Formula: C₁₁H₁₄O₃ [1] [2]

Hazard Statements (GHS): H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation) [2]. Some sources also list H410 (Very toxic to aquatic life with long-

lasting effects) [3].
Precautionary Measures: Wear protective gloves/eye protection. Do not eat, drink, or smoke when

using this product. Wash skin thoroughly after handling [2].

Frequently Asked Questions (FAQs)

Q1: What is the primary experimental use of isobutyl salicylate? It is used as a reactant in boron(III)-

catalyzed esterifications and amidations of carboxylic acids, and in the Ritter addition reaction [1].

Q2: I see different recommended storage temperatures. Which one should I follow? The most specific

guidance comes from a major chemical supplier, Tokyo Chemical Industry, which recommends storage at

room temperature in a cool and dark place, preferably below 15°C [2]. This supersedes the more general

"room temperature" advice. For critical work, always consult the Safety Data Sheet (SDS) from your specific

supplier.

Q3: What are the critical steps for safe handling? The key steps, derived from GHS precautionary

statements, are summarized in the workflow below.
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Start Handling

Wear protective gloves,
eye protection, and lab coat

Work in a well-ventilated
area or fume hood

Do not eat, drink,
or smoke

Avoid contact with
skin and eyes

Wash skin thoroughly
after handling

IF ON SKIN: Wash with water.
IF IN EYES: Rinse cautiously.

Get medical attention if needed.

If contact occurs

Dispose of contents to
an approved waste plant

Click to download full resolution via product page

Q4: The liquid has a pale yellow color. Does this indicate decomposition? Not necessarily. The technical

data specifies that the appearance of isobutyl salicylate can range from colorless to pale yellow while still
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being acceptable [1] [2]. A significant darkening or change in consistency would be a greater cause for

concern.

Troubleshooting Guide

Observation Potential Cause Recommended Action

Significant
darkening of color

Exposure to light, elevated

temperatures, or oxidation
over time.

Check storage conditions; ensure the container is

light-proof and stored in a cool, dark place.
Assess stability before use in critical experiments.

Change in
viscosity or
formation of solids

Contamination or chemical
decomposition.

Do not use. Dispose of the material properly
according to local regulations [2].

Skin or eye
exposure occurs

Accident during handling,

lack of personal protective
equipment (PPE).

Immediately follow first aid measures: rinse skin

with plenty of water; rinse eyes cautiously for
several minutes. Seek medical advice/attention if

irritation persists [2].

Important Limitations & Next Steps

The information available in the search results is primarily from supplier specifications and may not

represent the latest research. For your technical support center, I recommend these steps:

Consult Recent SDS: Obtain the most current Safety Data Sheet for isobutyl salicylate from your

preferred supplier (e.g., Sigma-Aldrich, TCI). This is the definitive source for safe storage and
handling.

Perform Stability Tests: For critical drug development applications, consider conducting your own
accelerated stability studies under ICH guidelines to generate definitive data for your specific storage

environment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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